Cas no 90915-32-5 (Ethyl 4-cyano-6-methyl-3-pyridinecarboxylate)

• Product Name: Ethyl 4-cyano-6-methyl-3-pyridinecarboxylate
• CAS No: 90915-32-5
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 4904548
• Update Time: 2025-11-01

Ethyl 4-cyano-6-methyl-3-pyridinecarboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-6-methylnicotinate
• 2-methyl-4-cyano-5-carbethoxypyridine
• C(#N)C1=CC(=NC=C1C(=O)OCC)C
• Ethyl 4-cyano-6-methyl-3-pyridinecarboxylate

• Inchi： 1S/C10H10N2O2/c1-3-14-10(13)9-6-12-7(2)4-8(9)5-11/h4,6H,3H2,1-2H3
• InChI Key： AXEHACOERKEMDW-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CN=C(C)C=C1C#N)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 1.2
• Topological Polar Surface Area: 63

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Ethyl 4-cyano-6-methyl-3-pyridinecarboxylate

Ethyl 4-cyano-6-methyl-3-pyridinecarboxylate (CAS No. 90915-32-5): A Versatile Pyridine Derivative in Modern Chemistry

Ethyl 4-cyano-6-methyl-3-pyridinecarboxylate (CAS No. 90915-32-5) is a specialized pyridine derivative that has gained significant attention in pharmaceutical and agrochemical research. This compound, characterized by its cyano and ester functional groups, serves as a key intermediate in the synthesis of various bioactive molecules. Its unique molecular structure makes it a valuable building block in medicinal chemistry, particularly in the development of novel drug candidates targeting neurological and metabolic disorders.

The growing interest in pyridine-based compounds like Ethyl 4-cyano-6-methyl-3-pyridinecarboxylate stems from their remarkable biological activities and synthetic versatility. Recent studies highlight its potential in creating kinase inhibitors, a hot topic in cancer research, as well as its role in developing antimicrobial agents to address the global challenge of antibiotic resistance. Researchers are particularly intrigued by how the methyl group at position 6 and the cyano group at position 4 influence the compound's reactivity and binding affinity with biological targets.

From a synthetic chemistry perspective, Ethyl 4-cyano-6-methyl-3-pyridinecarboxylate offers multiple advantages. Its ester moiety allows for easy transformation into various derivatives, while the cyano group provides an additional handle for further functionalization. This dual functionality makes it particularly valuable in combinatorial chemistry and high-throughput screening applications, where rapid generation of diverse molecular libraries is crucial for drug discovery programs.

The compound's stability under various conditions has made it a favorite among process chemists developing scale-up synthetic routes. Recent publications demonstrate its utility in flow chemistry systems, addressing the pharmaceutical industry's growing need for more efficient and sustainable manufacturing processes. The methyl substitution at the 6-position enhances the compound's stability against oxidation, a critical factor in industrial applications.

In material science, Ethyl 4-cyano-6-methyl-3-pyridinecarboxylate has shown promise as a precursor for functional materials. Its ability to form coordination complexes with various metals is being explored for applications in organic electronics and catalysis. The compound's electron-withdrawing cyano group and electron-donating ester group create an interesting electronic profile that researchers are harnessing to design new materials with tailored properties.

Quality control of Ethyl 4-cyano-6-methyl-3-pyridinecarboxylate typically involves advanced analytical techniques. HPLC purity analysis, mass spectrometry, and NMR spectroscopy are commonly employed to ensure batch-to-batch consistency, especially for pharmaceutical applications. The compound's distinct UV absorption characteristics make it particularly amenable to analytical monitoring during synthetic processes.

The market for pyridine derivatives like Ethyl 4-cyano-6-methyl-3-pyridinecarboxylate continues to expand, driven by increasing demand from the pharmaceutical and agrochemical sectors. Recent trends show growing interest in custom synthesis of such intermediates, with particular emphasis on chiral variants for asymmetric synthesis applications. The compound's versatility positions it well to meet the evolving needs of modern drug discovery programs.

Environmental considerations are increasingly important in the production and use of Ethyl 4-cyano-6-methyl-3-pyridinecarboxylate. Recent developments focus on green chemistry approaches to its synthesis, including catalytic methods that minimize waste generation. The compound's relatively good biodegradability profile compared to other heterocyclic intermediates makes it an attractive option for sustainable chemistry initiatives.

Future research directions for Ethyl 4-cyano-6-methyl-3-pyridinecarboxylate include exploration of its biological activities beyond current applications. Preliminary studies suggest potential in neuroprotective agents and anti-inflammatory compounds, aligning with current pharmaceutical trends targeting age-related diseases. The compound's structural features make it particularly interesting for fragment-based drug design approaches that are gaining popularity in modern medicinal chemistry.

For researchers working with Ethyl 4-cyano-6-methyl-3-pyridinecarboxylate, proper handling and storage are essential to maintain its stability. While not classified as hazardous, standard laboratory precautions should be followed. The compound typically shows good stability when stored under anhydrous conditions at low temperatures, making it convenient for long-term storage in research settings.

The synthesis of Ethyl 4-cyano-6-methyl-3-pyridinecarboxylate derivatives continues to be an active area of research, with recent publications focusing on regioselective modifications of the pyridine ring. These efforts aim to expand the chemical space accessible from this versatile intermediate, particularly for structure-activity relationship studies in drug discovery programs targeting emerging diseases.

In conclusion, Ethyl 4-cyano-6-methyl-3-pyridinecarboxylate (CAS No. 90915-32-5) represents a valuable tool in modern chemical research. Its unique combination of functional groups and structural features makes it indispensable for pharmaceutical development, material science, and synthetic methodology research. As chemical research continues to evolve, this compound is likely to maintain its importance as a versatile building block for innovative scientific applications.